Cas no 60084-64-2 (2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid)
60084-64-2 structure
Product Name:2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid
CAS No:60084-64-2
MF:C23H21NO2S
MW:375.48334479332
CID:951208
PubChem ID:294733
Update Time:2025-04-19
2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid
- AC1L6MK1
- NSC163654
- NSC-163654
- S-[(12-methyltetraphen-7-yl)methyl]cysteine
- DTXSID80303945
- 60084-64-2
-
- Inchi: 1S/C23H21NO2S/c1-14-16-7-4-5-9-18(16)20(12-27-13-21(24)23(25)26)19-11-10-15-6-2-3-8-17(15)22(14)19/h2-11,21H,12-13,24H2,1H3,(H,25,26)
- InChI Key: YWRFUCOHHNOARH-UHFFFAOYSA-N
- SMILES: S(CC(C(=O)O)N)CC1C2C=CC=CC=2C(C)=C2C3C=CC=CC=3C=CC2=1
Computed Properties
- Exact Mass: 375.12943
- Monoisotopic Mass: 375.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Density: 1.31
- Boiling Point: 642.8°C at 760 mmHg
- Flash Point: 342.5°C
- Refractive Index: 1.747
- PSA: 63.32
- LogP: 5.80000
2-amino-3-[(12-methylbenzo[a]anthracen-7-yl)methylsulfanyl]propanoic Acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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